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Compound of Interest

Compound Name: Einecs 285-889-5

Cat. No.: B15194080

Essential Safety and Handling Guide for Einecs 285-
889-5

Chemical Identification:

Einecs Number: 285-889-5

o Chemical Name: Benzenesulfonic acid, 5-[[4-[bis(2-hydroxyethyl)amino]-6-methoxy-1,3,5-
triazin-2-ylJamino]-2-[2-[4-[[4-methoxy-6-[(2-sulfoethyl)amino]-1,3,5-triazin-2-
ylJamino]ethenyl]stilbene-2,2'-disulfonic acid, sodium salt, compound with 2,2'-iminodiethanol

o CAS Number: 85154-07-0

e Molecular Formula: C3oH37N11NasO16Sa
e Molecular Weight: 1027.9 g/mol
Immediate Safety Precautions:

This substance is a complex organic molecule. While a specific Safety Data Sheet (SDS) for
this exact compound is not readily available, information for structurally related compounds
such as Benzenesulfonic acid suggests it should be handled with care. Benzenesulfonic acid is
known to be corrosive and can cause severe skin burns and eye damage.[1] Therefore, it is
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crucial to use appropriate personal protective equipment (PPE) and follow strict safety
protocols.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Einecs 285-889-5, based on guidelines for similar corrosive substances.

Body Part Recommended Protection Specifications

A face shield should be worn in
combination with safety
) goggles to provide
Eyes/Face Face shield and safety goggles ] )
comprehensive protection
against splashes and airborne

particles.[2]

Gloves: Nitrile or butyl rubber

) ] gloves are recommended.
) Chemical-resistant gloves and ) ] ]
Skin ) ) ) Suit: A full chemical-resistant
a chemical protection suit o
suit is necessary to prevent

skin contact.

A NIOSH-approved respirator
with a particulate filter

Respiratory Particulate filter respirator appropriate for the airborne
concentration of the substance
should be used.[3]

Handling and Disposal Plan

Proper handling and disposal procedures are critical to ensure the safety of laboratory
personnel and the environment.
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Procedure Instructions

- Work in a well-ventilated area, preferably

under a chemical fume hood. - Avoid generating
Handling dust. - Do not eat, drink, or smoke in the

handling area. - Wash hands thoroughly after

handling.

- In case of a spill, wear the full recommended

PPE. - Carefully sweep the spilled solid material

Spill Cleanup _ _ _ _
into a covered plastic container for disposal. -
Wash the affected area with plenty of water.
- Dispose of the chemical and any contaminated
) materials in accordance with local, state, and
Disposal

federal regulations. - Do not dispose of down

the drain or in regular trash.

Experimental Workflow for Safe Handling

The following diagram illustrates the decision-making process for ensuring safety when working
with Einecs 285-889-5.
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Caption: Experimental workflow for the safe handling of Einecs 285-889-5.:** Experimental
workflow for the safe handling of Einecs 285-889-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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